Cas no 2228449-46-3 (O-({1-2-(3-bromophenyl)ethylcyclopropyl}methyl)hydroxylamine)

• Product Name: O-({1-2-(3-bromophenyl)ethylcyclopropyl}methyl)hydroxylamine
• CAS No: 2228449-46-3
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6198115
• PubChem ID: 165651955
• Update Time: 2025-06-07

O-({1-2-(3-bromophenyl)ethylcyclopropyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-({1-2-(3-bromophenyl)ethylcyclopropyl}methyl)hydroxylamine
• EN300-1935636
• O-({1-[2-(3-bromophenyl)ethyl]cyclopropyl}methyl)hydroxylamine
• 2228449-46-3

• Inchi： 1S/C12H16BrNO/c13-11-3-1-2-10(8-11)4-5-12(6-7-12)9-15-14/h1-3,8H,4-7,9,14H2
• InChI Key： VTJYBZDZZWTZRL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC1(CON)CC1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-({1-2-(3-bromophenyl)ethylcyclopropyl}methyl)hydroxylamine

O-({1-2-(3-bromophenyl)ethylcyclopropyl}methyl)hydroxylamine: A Comprehensive Overview

O-({1-2-(3-bromophenyl)ethylcyclopropyl}methyl)hydroxylamine, identified by the CAS number 2228449-46-3, is a compound of significant interest in the field of organic chemistry. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various chemical and pharmaceutical industries. The molecule's structure, comprising a hydroxylamine group attached to a cyclopropane ring substituted with a bromophenyl group, makes it a versatile building block for further chemical transformations.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design and synthesis. The cyclopropane ring in O-({1-2-(3-bromophenyl)ethylcyclopropyl}methyl)hydroxylamine introduces strain into the molecule, which can be exploited to enhance reactivity or to create novel stereochemical outcomes. This property has led researchers to explore its use as an intermediate in the synthesis of complex molecules, including potential drug candidates.

The presence of the bromophenyl group in this compound adds another layer of functionality. Bromine is a valuable substituent in organic chemistry due to its ability to undergo various substitution reactions. In the context of this compound, the bromine atom can serve as a leaving group or participate in cross-coupling reactions, enabling the construction of diverse aromatic systems. This versatility makes O-({1-2-(3-bromophenyl)ethylcyclopropyl}methyl)hydroxylamine a valuable precursor for synthesizing biologically active molecules.

Hydroxylamines are known for their role as reducing agents and for their ability to form oximes with carbonyl compounds. In this compound, the hydroxylamine group is strategically positioned to interact with other functional groups within the molecule or with external reagents. This positioning can influence the compound's reactivity and selectivity in various chemical reactions, making it a promising candidate for catalytic processes or as a component in reaction mechanisms.

From an industrial perspective, O-({1-2-(3-bromophenyl)ethylcyclopropyl}methyl)hydroxylamine could find applications in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. Its structure allows for modular synthesis, where different substituents can be introduced at various positions to tailor the compound's properties for specific applications. This modularity is a key advantage in modern drug discovery and development pipelines.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity profiles of similar compounds. By leveraging computational models, researchers can predict how O-({1-2-(3-bromophenyl)ethylcyclopropyl}methyl)hydroxylamine might behave under different reaction conditions or when interacting with biological systems. These insights are invaluable for optimizing synthetic routes and understanding potential toxicity or bioavailability issues.

In conclusion, O-({1-2-(3-bromophenyl)ethylcyclopropyl}methyl)hydroxylamine represents a fascinating intersection of structural complexity and functional versatility. Its unique combination of cyclopropane strain, bromine functionality, and hydroxylamine reactivity positions it as a valuable tool in organic synthesis and materials science. As research continues to uncover new applications and mechanisms involving this compound, its role in advancing chemical innovation is likely to grow significantly.